2-(Cyclopropylmethyl)-3-fluorophenol

• Molecular Formula: C10H11FO
• Molecular Weight: 166.19 g/mol
• IUPAC Name: 2-(cyclopropylmethyl)-3-fluorophenol
• InChI: InChI=1S/C10H11FO/c11-9-2-1-3-10(12)8(9)6-7-4-5-7/h1-3,7,12H,4-6H2
• InChI Key: AWALRALRECDWKX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=C(C=CC=C2F)O

Description

2-(Cyclopropylmethyl)-3-fluorophenol is a fluorinated aromatic compound characterized by a phenol core substituted with a fluorine atom at the 3-position and a cyclopropylmethyl group at the 2-position. This structural configuration imparts unique physicochemical properties, such as altered lipophilicity and electronic effects, which influence its reactivity and metabolic behavior. Its metabolic fate and synthetic accessibility are likely influenced by the fluorine atom’s position and the steric/electronic effects of the cyclopropylmethyl group .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Cyclopropylmethyl)-3-fluorophenol can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically employs a palladium catalyst and boronic acid derivatives under mild conditions . Another method involves the cyclopropanation of alkenes using diazo compounds, which can be catalyzed by rhodium or copper complexes .

Industrial Production Methods: Industrial production of 2-(Cyclopropylmethyl)-3-fluorophenol may involve large-scale Suzuki-Miyaura coupling reactions, utilizing efficient and cost-effective catalysts and reagents. The process would be optimized for high yield and purity, ensuring the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions: 2-(Cyclopropylmethyl)-3-fluorophenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced under specific conditions to yield different reduced forms.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in the presence of a suitable catalyst.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce various substituted phenols.

Scientific Research Applications

2-(Cyclopropylmethyl)-3-fluorophenol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding due to its unique structural features.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethyl)-3-fluorophenol involves its interaction with molecular targets such as enzymes or receptors. The cyclopropylmethyl group and fluorine atom contribute to its binding affinity and specificity. The compound may inhibit or activate specific pathways, leading to its observed effects in biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound can be compared to simpler fluorophenols and cyclopropyl-containing fluorophenyl derivatives:

• 2-, 3-, and 4-Fluorophenols: These lack additional substituents beyond the fluorine atom. The position of fluorine significantly impacts metabolic pathways; for example, 3-fluorophenol exhibits lower glycosylation efficiency (17%) compared to 2-fluorophenol (60%) and 4-fluorophenol (32%) in Nicotiana tabacum cell cultures .
• Cyclopropyl (2-chloro-6-fluorophenyl)methanol: Features a cyclopropyl group and halogen substituents (F and Cl), highlighting how electron-withdrawing groups and steric bulk may alter reactivity or solubility .
• 4-Fluoro-2-[(1-homopiperidino)methyl]thiophenol: Contains a fluorophenyl ring with a bulky heterocyclic substituent, suggesting structural diversity in fluorophenol derivatives for tailored applications .

Metabolic Processing

Glycosylation—a key detoxification mechanism in plants—varies with fluorine position. For 3-fluorophenol, the low glycosylation efficiency (17% β-glucoside) contrasts with higher rates in 2- and 4-isomers. The cyclopropylmethyl group in 2-(Cyclopropylmethyl)-3-fluorophenol may further reduce glycosylation due to steric hindrance or electronic deactivation of the phenolic hydroxyl group, though direct evidence is lacking. This hypothesis aligns with studies showing that bulky substituents near reactive sites often impede enzyme accessibility .

Data Tables

Table 1: Glycosylation Efficiency of Fluorophenols in Nicotiana tabacum

Compound	Fluorine Position	Substituent	β-Glucoside Yield (%)	Reference
2-Fluorophenol	2	None	60
3-Fluorophenol	3	None	17
4-Fluorophenol	4	None	32
2-(Cyclopropylmethyl)-3-fluorophenol	3	Cyclopropylmethyl	Not reported	—

Table 2: Cyclopropyl-Containing Fluorophenyl Analogues

Compound	Fluorine Position	Key Substituents	Reference
Cyclopropyl (2-chloro-6-fluorophenyl)methanol	6	2-Chloro, cyclopropylmethanol
4-Fluoro-2-[(1-homopiperidino)methyl]thiophenol	4	Homopiperidino methyl, thiophenol

Research Findings and Discussion

• Fluorine Position: The 3-position in fluorophenols correlates with reduced glycosylation efficiency, likely due to electronic effects or steric constraints in enzyme binding pockets .
• However, their steric bulk could hinder metabolic transformations like glycosylation.
• Synthetic Pathways : Reactions involving cyclopropyl amines () and halogenated intermediates () provide plausible routes for synthesizing such derivatives, though optimization would be required for the target compound .